Tetrameric molecular bowl assembled from glycoluril building blocks†

Chemical Communications Pub Date: 2008-04-04 DOI: 10.1039/B800785C

Abstract

Glycoluril derivative 1—whose bulky Ph–C[triple bond, length as m-dash]C– substituents prevent formation of H-bonded tapes—undergoes solvent dependent assembly in the crystal; a tetrameric molecular bowl is formed by R44(24) H-bonding interactions from CH2Cl2 whereas DMF results in H-bond dimerization followed by oligomerization via C–H⋯π interactions.

Graphical abstract: Tetrameric molecular bowl assembled from glycoluril building blocks
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